4-methyl-N'-[(4-methylbenzoyl)oxy]benzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-methylphenyl)methylidene]amino] 4-methylbenzoate
• InChI: InChI=1S/C16H16N2O2/c1-11-3-7-13(8-4-11)15(17)18-20-16(19)14-9-5-12(2)6-10-14/h3-10H,1-2H3,(H2,17,18)
• InChI Key: DBKQUWRXPKBWGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=NOC(=O)C2=CC=C(C=C2)C)N
• Isomeric SMILES: CC1=CC=C(C=C1)/C(=N/OC(=O)C2=CC=C(C=C2)C)/N
• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol

Description

4-methyl-N'-[(4-methylbenzoyl)oxy]benzenecarboximidamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as Methyl 4-[(4-methylbenzoyl)amino]benzoate or MMBAB and is a white crystalline solid.

Mechanism of Action

The mechanism of action of 4-methyl-N'-[(4-methylbenzoyl)oxy]benzenecarboximidamide involves the inhibition of tubulin polymerization, which is essential for the formation of the microtubules that make up the cytoskeleton of cells. MMBAB binds to the colchicine binding site of tubulin, preventing the polymerization of tubulin into microtubules. This disruption of the cytoskeleton leads to apoptosis in cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, this compound has also been shown to have other biochemical and physiological effects. Studies have shown that MMBAB can inhibit the activity of protein kinase C, an enzyme that plays a crucial role in cell signaling and regulation. MMBAB has also been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 4-methyl-N'-[(4-methylbenzoyl)oxy]benzenecarboximidamide in lab experiments is its high purity and stability. MMBAB is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of using MMBAB in lab experiments is its low solubility in aqueous solutions, which can limit its application in certain experiments.

Future Directions

There are several future directions for the research and development of 4-methyl-N'-[(4-methylbenzoyl)oxy]benzenecarboximidamide. One of the most promising areas of research is the development of MMBAB-based drugs for the treatment of cancer. Researchers are also exploring the use of MMBAB in combination with other anti-cancer drugs to enhance their efficacy. Additionally, studies are being conducted to investigate the potential applications of MMBAB in other fields, such as neurodegenerative diseases and inflammation.
Conclusion:
In conclusion, this compound is a chemical compound that has shown significant potential in various fields, especially in cancer research. The synthesis method of MMBAB is relatively simple, and the compound has high purity and stability. The mechanism of action of MMBAB involves the inhibition of tubulin polymerization, leading to apoptosis in cancer cells. MMBAB also has other biochemical and physiological effects, such as the inhibition of protein kinase C and anti-inflammatory properties. While there are limitations to using MMBAB in lab experiments, the compound has several promising future directions for research and development.

Scientific Research Applications

4-methyl-N'-[(4-methylbenzoyl)oxy]benzenecarboximidamide has been extensively studied for its potential applications in various fields. One of the most significant applications of MMBAB is in the field of cancer research. Studies have shown that MMBAB has potent anti-cancer properties and can induce apoptosis (programmed cell death) in cancer cells. MMBAB has also been shown to inhibit the growth of cancer cells by blocking the cell cycle.